Cas no 80464-74-0 (Ytterbium,tris[3-[2,2,3,3,4,4,4-heptafluoro-1-(oxo-kO)butyl]-1,7,7-trimethylbicyclo[2.2.1]heptan-2-onato-kO]-)

Ytterbium,tris[3-[2,2,3,3,4,4,4-heptafluoro-1-(oxo-kO)butyl]-1,7,7-trimethylbicyclo[2.2.1]heptan-2-onato-kO]- structure
80464-74-0 structure
Product name:Ytterbium,tris[3-[2,2,3,3,4,4,4-heptafluoro-1-(oxo-kO)butyl]-1,7,7-trimethylbicyclo[2.2.1]heptan-2-onato-kO]-
CAS No:80464-74-0
MF:3[C14H14O2F7-3].Yb+9
MW:1214.79
CID:707694
PubChem ID:50910134

Ytterbium,tris[3-[2,2,3,3,4,4,4-heptafluoro-1-(oxo-kO)butyl]-1,7,7-trimethylbicyclo[2.2.1]heptan-2-onato-kO]- Chemical and Physical Properties

Names and Identifiers

    • Ytterbium,tris[3-[2,2,3,3,4,4,4-heptafluoro-1-(oxo-kO)butyl]-1,7,7-trimethylbicyclo[2.2.1]heptan-2-onato-kO]-
    • Tris[3-(heptafluoropropylhydroxymethylene)-d-camphorato]
    • 80464-74-0
    • Inchi: InChI=1S/3C14H15F7O2.Yb/c3*1-10(2)6-4-5-11(10,3)8(22)7(6)9(23)12(15,16)13(17,18)14(19,20)21;/h3*6,23H,4-5H2,1-3H3;
    • InChI Key: BBKRIIMXYJMIDD-UHFFFAOYSA-N
    • SMILES: CC1(C2CCC1(C(=O)C2=C(C(C(C(F)(F)F)(F)F)(F)F)O)C)C.CC1(C2CCC1(C(=O)C2=C(C(C(C(F)(F)F)(F)F)(F)F)O)C)C.CC1(C2CCC1(C(=O)C2=C(C(C(C(F)(F)F)(F)F)(F)F)O)C)C.[Yb]

Computed Properties

  • Exact Mass: 1218.2269481g/mol
  • Monoisotopic Mass: 1218.2269481g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 27
  • Heavy Atom Count: 70
  • Rotatable Bond Count: 6
  • Complexity: 588
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 6
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 3
  • Topological Polar Surface Area: 112Ų

Experimental Properties

  • Color/Form: solid
  • Melting Point: 135-140 °C(lit.)
  • Solubility: Not available

Ytterbium,tris[3-[2,2,3,3,4,4,4-heptafluoro-1-(oxo-kO)butyl]-1,7,7-trimethylbicyclo[2.2.1]heptan-2-onato-kO]- Security Information

  • WGK Germany:3
  • Safety Instruction: 24/25
  • FLUKA BRAND F CODES:3-10

Ytterbium,tris[3-[2,2,3,3,4,4,4-heptafluoro-1-(oxo-kO)butyl]-1,7,7-trimethylbicyclo[2.2.1]heptan-2-onato-kO]- Related Literature

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